molecular formula C12H17N5O3 B3006393 2-ethoxy-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide CAS No. 2034550-73-5

2-ethoxy-N-((6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide

Cat. No.: B3006393
CAS No.: 2034550-73-5
M. Wt: 279.3
InChI Key: NKQQUEJIWRVVTM-UHFFFAOYSA-N
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Description

The compound is a derivative of the 1,2,4-triazolo[4,3-b]pyridazine class . Compounds in this class are known to exhibit a wide range of biological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents .


Synthesis Analysis

While the specific synthesis process for this compound is not available, similar compounds are typically synthesized through a series of reactions involving the corresponding amines and carboxylic acids .

Scientific Research Applications

Heterocyclic Compound Synthesis

The synthesis and chemical properties of heterocyclic compounds, including [1,2,4]triazolo[4,3-b]pyridazines, have been extensively explored due to their relevance in medicinal chemistry. For instance, compounds incorporating the thiadiazole moiety, analogous to the triazolopyridazine structure, were synthesized and evaluated for their insecticidal properties against Spodoptera littoralis, demonstrating the utility of such structures in developing new agrochemicals (Fadda et al., 2017).

Medicinal Chemistry Applications

Research on related heterocyclic compounds has highlighted their potential in medicinal chemistry. For example, modifications of the acetamide group in N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide derivatives were explored for their PI3K inhibitory activity, showing promise in cancer therapy due to their anticancer effects and reduced toxicity (Wang et al., 2015).

Antimicrobial Activity

The antimicrobial properties of compounds within this class have also been investigated, underscoring their potential in addressing microbial resistance. Some newly synthesized thienopyrimidine derivatives, a class similar in structural complexity to triazolopyridazines, exhibited pronounced antimicrobial activity, showcasing the relevance of these compounds in developing new antimicrobials (Bhuiyan et al., 2006).

Structural Analysis and Design

Structural analysis and design studies, such as those involving density functional theory (DFT) calculations and Hirshfeld surface analysis, have been conducted on related compounds to understand their molecular properties better. For instance, the compound 6-chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine was synthesized and analyzed, providing valuable insights into the molecular interactions and stability of such compounds (Sallam et al., 2021).

Properties

IUPAC Name

2-ethoxy-N-[(6-ethoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H17N5O3/c1-3-19-8-11(18)13-7-10-15-14-9-5-6-12(20-4-2)16-17(9)10/h5-6H,3-4,7-8H2,1-2H3,(H,13,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NKQQUEJIWRVVTM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOCC(=O)NCC1=NN=C2N1N=C(C=C2)OCC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H17N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

279.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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